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This guide provides a comprehensive overview of the key physical properties of 2-
(Benzyloxy)-6-bromopyridine, a crucial building block in synthetic organic chemistry.
Targeted at researchers, scientists, and professionals in drug development, this document
delves into the theoretical and practical aspects of determining its melting and boiling points,
which are critical indicators of purity and identity.

Introduction: The Significance of 2-(Benzyloxy)-6-
bromopyridine

2-(Benzyloxy)-6-bromopyridine (CAS No: 117068-71-0) is a halogenated and ether-
functionalized pyridine derivative.[1][2] Its structure, featuring a reactive bromine atom and a
versatile benzyloxy group, makes it a valuable intermediate in the synthesis of more complex
molecules, particularly in the fields of medicinal chemistry and materials science. The bromine
atom is especially useful for forming new carbon-carbon bonds through cross-coupling
reactions.[3] Accurate characterization of its physical properties is paramount for its effective
use in synthesis, ensuring reproducibility and the desired outcome of chemical reactions. This
guide focuses on two fundamental physical constants: the melting point and the boiling point.

Physicochemical Properties at a Glance
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The fundamental physical and chemical characteristics of 2-(Benzyloxy)-6-bromopyridine are
summarized below. These values are essential for handling, storage, and application in a
laboratory setting.

Property Value Source(s)
CAS Number 117068-71-0 [1][4][5][6]
Molecular Formula C12H10BrNO [11[415]16]
Molecular Weight 264.12 g/mol [1][41[5]
Appearance White to light yellow powder or (4]

lump
Melting Point 13-15°C [1114]
Boiling Point 338.6 £ 27.0 °C (Predicted) [1]14]
Density 1.438 + 0.06 g/cm? (Predicted) [1]
Flash Point 36 °C [1]4]

Note: Values for boiling point and density are computationally predicted and should be
confirmed by experimental analysis for critical applications.

In-Depth Analysis of the Melting Point

The melting point is one of the most critical physical properties used to assess the purity of a
crystalline solid.[7] For a pure compound, the melting range—the span between the
temperature at which the first crystal melts and the temperature at which the last crystal
disappears—is typically sharp, often within a 0.5-1.0 °C range.[8][9] The presence of even
small amounts of miscible impurities will typically cause a depression of the melting point and a
broadening of the melting range.[8][10]

Reported Melting Point of 2-(Benzyloxy)-6-
bromopyridine

The reported melting point for 2-(Benzyloxy)-6-bromopyridine is 13-15 °C.[1][4] This low
melting point indicates that the compound may exist as a waxy solid or even a supercooled

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b051962?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://www.capotchem.com/doc/spec_117068-71-0.do
https://www.aobchem.com/2-benzyloxy-6-bromopyridine-97986.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://www.capotchem.com/doc/spec_117068-71-0.do
https://www.aobchem.com/2-benzyloxy-6-bromopyridine-97986.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://www.capotchem.com/doc/spec_117068-71-0.do
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://community.wvu.edu/~josbour1/Labs/Sum17/Exp%201%20-%20Melting%20Points%20-%20Sm17.pdf
https://www.benchchem.com/product/b051962?utm_src=pdf-body
https://www.benchchem.com/product/b051962?utm_src=pdf-body
https://www.benchchem.com/product/b051962?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6131148_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

liquid at or near standard room temperature, necessitating refrigerated storage to maintain its
solid form.

Experimental Protocol for Melting Point Determination

The following protocol outlines the determination of the melting point using a standard capillary
melting point apparatus (e.g., Mel-Temp). This method ensures accuracy through controlled
heating.

Methodology:

e Sample Preparation:

[e]

Place a small amount of 2-(Benzyloxy)-6-bromopyridine on a clean, dry watch glass.

o

If the sample is in lumps, gently crush it into a fine powder using a spatula or mortar and
pestle.[10]

o

Tap the open end of a capillary tube into the powder to collect a small amount of the
sample.

o

Invert the tube and tap it gently on a hard surface to pack the sample into the bottom,
aiming for a sample height of 2-3 mm.[10]

« Initial Rapid Determination (Optional but Recommended):
o Place the packed capillary tube into the heating block of the melting point apparatus.

o Heat the sample at a rapid rate (e.g., 5-10 °C per minute) to quickly find an approximate
melting range.[10] This prevents spending excessive time on the precise measurement.

o Accurate Melting Point Determination:

o Allow the apparatus to cool to at least 15-20 °C below the approximate melting point
observed in the rapid run.[8][10]

o Insert a new, freshly prepared capillary tube with the sample.
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o Heat the block rapidly until the temperature is about 15-20 °C below the expected melting
point.

o Reduce the heating rate to a slow and steady 1-2 °C per minute to ensure thermal
equilibrium between the sample, the heating block, and the thermometer.

o Record T1: The temperature at which the first drop of liquid appears.

o Record T2: The temperature at which the last crystal of the solid melts completely.

o The melting range is reported as T1 - Ta.

Workflow for Melting Point Determination

Sample Preparation Measurement

Crush Sample to Pack 2-3 mm into Insert Tube into Heat Rapidly for Cool Apparatus eat Slowly Record T1 (First Drop)
Fine Powder Capillary Tube Apparatus Approximate MP (>15°C below MP) (1 -2°C/min) &T2 (Al Liquid)

Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/6

Tech Support


https://parchem.com/chemical-supplier-distributor/2-benzyloxy-6-bromopyridine-089526
https://wap.guidechem.com/dictionary/en/109-04-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6131148.htm
https://www.capotchem.com/doc/spec_117068-71-0.do
https://www.aobchem.com/2-benzyloxy-6-bromopyridine-97986.html
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://community.wvu.edu/~josbour1/Labs/Sum17/Exp%201%20-%20Melting%20Points%20-%20Sm17.pdf
https://www.benchchem.com/product/b051962#physical-properties-of-2-benzyloxy-6-bromopyridine-melting-point-boiling-point
https://www.benchchem.com/product/b051962#physical-properties-of-2-benzyloxy-6-bromopyridine-melting-point-boiling-point
https://www.benchchem.com/product/b051962#physical-properties-of-2-benzyloxy-6-bromopyridine-melting-point-boiling-point
https://www.benchchem.com/product/b051962#physical-properties-of-2-benzyloxy-6-bromopyridine-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b051962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

